Cas no 35298-13-6 (Benzenesulfonic acid,nonyl-)

Benzenesulfonic acid,nonyl- structure
Benzenesulfonic acid,nonyl- structure
Product Name:Benzenesulfonic acid,nonyl-
CAS No:35298-13-6
MF:C15H24O3S
MW:284.414263725281
CID:313530
PubChem ID:118805
Update Time:2025-04-19

Benzenesulfonic acid,nonyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,nonyl-
    • 4-nonylbenzenesulfonic acid
    • 2-nonylbenzenesulfonic acid
    • Nonylbenzenesulfonic acid
    • Nonylbenzenesulphonic acid
    • 35298-13-6
    • Benzenesulfonic acid, 4-nonyl-
    • Benzenesulfonic acid, nonyl-
    • SHH7D1MIHW
    • UNII-SHH7D1MIHW
    • 47019-68-1
    • DTXSID30895047
    • 1-(p-sulfophenyl)nonane
    • Q27289206
    • EINECS 252-498-6
    • SCHEMBL974986
    • Inchi: 1S/C15H24O3S/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)19(16,17)18/h10-13H,2-9H2,1H3,(H,16,17,18)
    • InChI Key: WPTFZDRBJGXAMT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CCCCCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 284.14472
  • Monoisotopic Mass: 284.144615
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Density: 1.091
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.517
  • PSA: 54.37
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